Cas no 1338494-61-3 (1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 1338494-61-3
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD20441390
• CID: 2133168
• PubChem ID: 56763785
• Update Time: 2025-05-22

1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpyrazol-4-yl)cyclopropan-1-amine
• 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine
• 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• DTXSID701256809
• ALBB-018265
• AKOS014531701
• CS-0054180
• 1-(1-Methyl-1H-pyrazol-4-yl)cyclopropanamine
• MFCD20441390
• SCHEMBL17149907
• DA-31597
• SB32900
• 1-(1-Methylpyrazol-4-yl)cyclopropanamine
• 1338494-61-3

• MDL： MFCD20441390
• Inchi： 1S/C7H11N3/c1-10-5-6(4-9-10)7(8)2-3-7/h4-5H,2-3,8H2,1H3
• InChI Key： OWJBIEVIQPWJFC-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN(C)C=2)CC1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 249.1±23.0 °C at 760 mmHg
• Flash Point: 104.5±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Research Brief on 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS: 1338494-61-3): Recent Advances and Applications

The compound 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS: 1338494-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the cyclopropylamine moiety and the pyrazole ring, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have highlighted the role of 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-relevant pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors for oncology applications. The compound's ability to modulate protein-protein interactions and enzyme activity has been further explored in the context of neurodegenerative diseases and inflammatory disorders, as evidenced by preclinical data from multiple research groups.

In terms of synthetic methodology, advancements have been made in the efficient and scalable production of 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine. A recent patent (WO2023056321) describes an optimized route for its synthesis, featuring improved yields and reduced environmental impact. The compound's stability under physiological conditions and its favorable pharmacokinetic profile have also been characterized, supporting its potential as a drug candidate or a building block for more complex molecules.

Emerging applications of 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine include its use in the design of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). A 2024 study in ACS Chemical Biology reported its incorporation into a novel PROTAC targeting BET proteins, showcasing its versatility in chemical biology tools. Additionally, its role in fragment-based drug discovery has been explored, with several research groups utilizing it as a starting point for the development of high-affinity ligands.

In conclusion, 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS: 1338494-61-3) represents a valuable chemical entity with broad applications in medicinal chemistry and drug discovery. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a promising candidate for further investigation. Future research directions may include the exploration of its enantioselective synthesis, the development of derivatives with enhanced bioactivity, and its application in targeted protein degradation strategies.